Cas no 3639-23-4 (2-hydroxy-2,4-dimethylpentanoic acid)

• Product Name: 2-hydroxy-2,4-dimethylpentanoic acid
• CAS No: 3639-23-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD14601961
• CID: 829343
• PubChem ID: 20196029
• Update Time: 2025-05-20

2-hydroxy-2,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2,4-dimethylvaleric acid
• Pentanoic acid, 2-hydroxy-2,4-dimethyl-
• 2-Hydroxy-2,4-dimethylpentanoic Acid
• 2-Hydroxy-2,4-dimethyl-pentansaeure
• 2-Hydroxy-2,4-dimethyl-valeriansaeure
• 2-hydroxy-2,4-dimethyl-valeric acid
• 2-Hydroxy-2,4-dimethylpentanoicAcid
• AKOS010487341
• 3639-23-4
• DA-26148
• SB40433
• 2-Hydroxy-2 pound not4-dimethylpentanoic Acid
• DTXSID40603418
• BCP31693
• CS-0308626
• EN300-1260418
• Pentanoic acid, 2-hydroxy-2,4-dimethyl-;2-Hydroxy-2,4-dimethylvaleric acid
• SCHEMBL3248330
• SY022388
• MFCD14601961
• HS-3042
• 2-hydroxy-2,4-dimethylpentanoic acid

• MDL： MFCD14601961
• Inchi： 1S/C7H14O3/c1-5(2)4-7(3,10)6(8)9/h5,10H,4H2,1-3H3,(H,8,9)
• InChI Key： CWMPKCMFWTVVMX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC(C)C

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-152 °C (decomposition)
• Boiling Point: 96-102 ºC (9 Torr)
• Flash Point: 124.1±16.3 ºC,
• Solubility: Dissolution (42 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.86810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 2-hydroxy-2,4-dimethylpentanoic acid

Recent Advances in the Study of 2-Hydroxy-2,4-dimethylpentanoic Acid (CAS: 3639-23-4)

2-Hydroxy-2,4-dimethylpentanoic acid (CAS: 3639-23-4) is a chiral hydroxy acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and metabolic studies. Recent studies have explored its role as a building block for bioactive molecules and its utility in asymmetric synthesis. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

A study published in the Journal of Medicinal Chemistry (2023) investigated the use of 2-hydroxy-2,4-dimethylpentanoic acid as a precursor for the synthesis of novel protease inhibitors. The research demonstrated that the chiral center at the 2-position of the molecule plays a critical role in binding affinity to target enzymes. The study utilized nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the compound's stereochemical configuration, confirming its potential for designing enantioselective inhibitors.

In another breakthrough, researchers from the University of Cambridge explored the metabolic pathways involving 2-hydroxy-2,4-dimethylpentanoic acid in bacterial systems. The study, published in Nature Chemical Biology (2024), identified a previously unknown enzymatic cascade that converts this compound into intermediates for polyketide biosynthesis. This discovery opens new avenues for engineering microbial strains to produce high-value pharmaceuticals using 2-hydroxy-2,4-dimethylpentanoic acid as a starting material.

From a synthetic chemistry perspective, a recent article in Organic Letters (2023) reported an efficient catalytic method for the enantioselective synthesis of 2-hydroxy-2,4-dimethylpentanoic acid derivatives. The protocol employs a chiral palladium catalyst to achieve high yields (up to 92%) and excellent enantiomeric excess (98% ee). This advancement addresses previous challenges in accessing optically pure forms of the compound, which is crucial for pharmaceutical applications.

The safety profile and pharmacokinetic properties of 2-hydroxy-2,4-dimethylpentanoic acid were evaluated in a preclinical study published in Toxicology Reports (2024). The results indicated favorable metabolic stability and low cytotoxicity across multiple cell lines, supporting its potential as a scaffold for drug development. However, the study noted that further investigations are needed to assess its long-term effects in vivo.

Looking forward, the unique structural features of 2-hydroxy-2,4-dimethylpentanoic acid (CAS: 3639-23-4) continue to inspire innovative research across multiple disciplines. Its applications range from serving as a chiral auxiliary in asymmetric synthesis to functioning as a metabolic modulator in biological systems. Future studies are expected to explore its potential in targeted drug delivery systems and as a biomarker for certain metabolic disorders.